Cas no 1289387-56-9 ((1-(2-Methylbenzyl)piperidin-3-yl)methanamine hydrochloride)

• Product Name: (1-(2-Methylbenzyl)piperidin-3-yl)methanamine hydrochloride
• CAS No: 1289387-56-9
• MF: C₁₄H₂₃ClN₂
• MW: 254.798822641373
• CID: 2091010
• PubChem ID: 66519852
• Update Time: 2025-06-13

(1-(2-Methylbenzyl)piperidin-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-(2-Methylbenzyl)piperidin-3-yl)methanamine hydrochloride
• [1-[(2-methylphenyl)methyl]piperidin-3-yl]methanamine,hydrochloride
• G64476
• DB-307701
• AKOS015940270
• 3-Piperidinemethanamine, 1-[(2-methylphenyl)methyl]-, hydrochloride (1:1)
• [1-[(2-methylphenyl)methyl]piperidin-3-yl]methanamine;hydrochloride
• (1-(2-Methylbenzyl)piperidin-3-yl)methanaminehydrochloride
• 1289387-56-9
• C-[1-(2-Methyl-benzyl)-piperidin-3-yl]-methylamine hydrochloride

• MDL： MFCD18837567
• Inchi： 1S/C14H22N2.ClH/c1-12-5-2-3-7-14(12)11-16-8-4-6-13(9-15)10-16;/h2-3,5,7,13H,4,6,8-11,15H2,1H3;1H
• InChI Key： LDAHRGWDJPKWAR-UHFFFAOYSA-N
• SMILES： Cl.N1(CC2C=CC=CC=2C)CCCC(CN)C1

Computed Properties

• Exact Mass: 254.1549764g/mol
• Monoisotopic Mass: 254.1549764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on (1-(2-Methylbenzyl)piperidin-3-yl)methanamine hydrochloride

Comprehensive Overview of (1-(2-Methylbenzyl)piperidin-3-yl)methanamine hydrochloride (CAS No. 1289387-56-9)

(1-(2-Methylbenzyl)piperidin-3-yl)methanamine hydrochloride, with the CAS number 1289387-56-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their versatility in drug discovery and development. The presence of a 2-methylbenzyl group and a methanamine moiety in its structure makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given the structural similarities to other neurologically active compounds.

The compound's hydrochloride salt form enhances its solubility and stability, making it more suitable for laboratory and industrial applications. Its molecular formula and precise chemical structure have been meticulously characterized using advanced techniques such as NMR spectroscopy and mass spectrometry. These analyses confirm the high purity and consistency of the compound, which is critical for reproducible research outcomes. The CAS registry number 1289387-56-9 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

In recent years, the demand for piperidine-based compounds like (1-(2-Methylbenzyl)piperidin-3-yl)methanamine hydrochloride has surged due to their role in developing novel therapeutic agents. This compound is often explored for its potential in addressing neurodegenerative disorders, a hot topic in medical research. With the rising prevalence of conditions such as Alzheimer's disease and Parkinson's disease, scientists are actively investigating compounds that can modulate neurotransmitter systems or exhibit neuroprotective effects. The structural features of this compound suggest it could interact with dopamine receptors or serotonin transporters, though further studies are needed to validate these hypotheses.

Another area of interest is the compound's potential application in pain management. The piperidine scaffold is a common feature in many analgesic drugs, and researchers are evaluating whether modifications to this core structure, such as the addition of a 2-methylbenzyl group, could enhance efficacy or reduce side effects. This aligns with the growing focus on personalized medicine and the need for safer, more effective pain relief options. The hydrochloride salt form also facilitates formulation development, which is crucial for translating laboratory findings into clinical applications.

From a synthetic chemistry perspective, (1-(2-Methylbenzyl)piperidin-3-yl)methanamine hydrochloride is a valuable building block for constructing more complex molecules. Its reactive amine group allows for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening. This is particularly relevant in the context of drug discovery pipelines, where rapid identification of lead compounds is essential. The compound's compatibility with green chemistry principles is another plus, as industries increasingly prioritize sustainable synthesis methods.

In summary, (1-(2-Methylbenzyl)piperidin-3-yl)methanamine hydrochloride (CAS No. 1289387-56-9) is a multifaceted compound with promising applications in pharmaceutical research and drug development. Its unique structural attributes, combined with the growing demand for neurologically active compounds, position it as a key player in advancing therapeutic innovations. As research continues to uncover its full potential, this compound is likely to remain a focal point in the quest for new and improved treatments for a range of medical conditions.